Filibuvir

• CAS No.: 877130-28-4
• Product Name: Filibuvir
• Molecular Formula: C29H37N5O3
• Molecular Weight: 503.647
• IUPAC Name: (2R)-2-cyclopentyl-2-[2-(2,6-diethylpyridin-4-yl)ethyl]-5-[(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methyl]-4-hydroxy-3H-pyran-6-one
• Standard InChI: InChI=1S/C29H37N5O3/c1-5-22-14-20(15-23(6-2)31-22)11-12-29(21-9-7-8-10-21)17-25(35)24(27(36)37-29)16-26-32-28-30-18(3)13-19(4)34(28)33-26/h13-15,21,35H,5-12,16-17H2,1-4H3/t29-/m1/s1
• Standard InChIKey: SLVAPEZTBDBAPI-GDLZYMKVSA-N
• SMILES: CCC1=CC(=CC(=N1)CC)CCC2(CC(=C(C(=O)O2)CC3=NN4C(=CC(=NC4=N3)C)C)O)C5CCCC5
• Appearance: Solid powder
• Description: Filibuvir, also known as PF00868554, is a non-nucleoside orally available NS5B inhibitor under development for the treatment of hepatitis C. It binds to the non-catalytic Thumb II allosteric pocket of NS5B viral polymerase and causes a decrease in viral RNA synthesis. It is a potent and selective inhibitor, with a mean IC50 of 0.019 μM against genotype 1 polymerases. Its investigation was discontinued on February 2013 due to strategic reasons.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PF00868554; PF-00868554; P 00868554; PF868554; PF-868554; PF 868554; Filibuvir
• PubChem Compound: 54708673
• Last Modified: Nov 11 2021